Cas no 146038-60-0 (3-fluorobicyclo[1.1.1]pentan-1-amine)

3-Fluorobicyclo[1.1.1]pentan-1-amine is a structurally unique bicyclic amine featuring a fluorine substituent at the 3-position. Its rigid [1.1.1]pentane scaffold confers high steric constraint, making it valuable in medicinal chemistry as a bioisostere for para-substituted aryl rings or tert-butyl groups. The fluorine atom enhances metabolic stability and modulates physicochemical properties, such as lipophilicity and pKa, while maintaining favorable bioavailability. This compound is particularly useful in drug discovery for optimizing pharmacokinetic profiles and improving target engagement. Its synthetic versatility allows for further functionalization, enabling diverse applications in the development of novel therapeutics and agrochemicals.
3-fluorobicyclo[1.1.1]pentan-1-amine structure
146038-60-0 structure
Product Name:3-fluorobicyclo[1.1.1]pentan-1-amine
CAS No:146038-60-0
MF:C5H8FN
MW:101.122124671936
MDL:MFCD19207124
CID:3762304
PubChem ID:23237090
Update Time:2025-06-07

3-fluorobicyclo[1.1.1]pentan-1-amine Chemical and Physical Properties

Names and Identifiers

    • Bicyclo[1.1.1]pentan-1-amine, 3-fluoro-
    • 3-fluorobicyclo[1.1.1]pentan-1-amine
    • 3-Fluoro-bicyclo[1.1.1]pent-1-ylamine
    • 3-fluorobicyclo(1.1.1)pentan-1-amine
    • 146038-60-0
    • SCHEMBL17586307
    • AKOS006360714
    • EN300-37466766
    • EN300-262201
    • MDL: MFCD19207124
    • Inchi: 1S/C5H8FN/c6-4-1-5(7,2-4)3-4/h1-3,7H2
    • InChI Key: ZGOLNZFXRMRVJY-UHFFFAOYSA-N
    • SMILES: C12(N)CC(F)(C1)C2

Computed Properties

  • Exact Mass: 101.064077422Da
  • Monoisotopic Mass: 101.064077422Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 7
  • Rotatable Bond Count: 0
  • Complexity: 101
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0
  • Topological Polar Surface Area: 26Ų

3-fluorobicyclo[1.1.1]pentan-1-amine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
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3-Fluorobicyclo[1.1.1]pentan-1-amine
146038-60-0 95%+
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Enamine
EN300-37466766-0.25g
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Enamine
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Enamine
EN300-37466766-1.0g
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Enamine
EN300-37466766-2.5g
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Enamine
EN300-37466766-5.0g
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Enamine
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NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBZ2771-1-100MG
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